Cas no 1400643-34-6 (tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate)

Tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate is a spirocyclic compound featuring a unique 1-oxa-4,9-diazaspiro[5.5]undecane core with an ethyl substituent at the 2-position. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry and pharmaceutical research. Its spirocyclic structure offers conformational rigidity, which can be advantageous in drug design for improving target binding affinity and metabolic stability. The compound serves as a versatile intermediate for the synthesis of complex heterocycles and bioactive molecules. Its well-defined reactivity and compatibility with standard synthetic protocols make it a practical choice for medicinal chemistry applications.
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate structure
1400643-34-6 structure
Product Name:tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
CAS No:1400643-34-6
MF:C15H28N2O3
MW:284.394424438477
MDL:MFCD26394759
CID:2149621
PubChem ID:68291802
Update Time:2025-10-19

tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-ethyl-5-oxa-2,9-diazaspiro[5.5]undecane-9-carboxylate
    • NPZTVFQGUQUOKX-UHFFFAOYSA-N
    • 2-Ethyl-1-oxa-4,9-diaza-spiro[5.5]undecane-9-carboxylic acid tert-butyl ester
    • tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
    • MDL: MFCD26394759
    • Inchi: 1S/C15H28N2O3/c1-5-12-10-16-11-15(19-12)6-8-17(9-7-15)13(18)20-14(2,3)4/h12,16H,5-11H2,1-4H3
    • InChI Key: NPZTVFQGUQUOKX-UHFFFAOYSA-N
    • SMILES: O1C(CC)CNCC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Exact Mass: 284.21
  • Monoisotopic Mass: 284.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8

tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0227-100MG
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95%
100MG
¥ 1,366.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0227-250MG
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95%
250MG
¥ 2,191.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0227-500MG
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95%
500MG
¥ 3,643.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0227-1G
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95%
1g
¥ 5,464.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0227-5G
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95%
5g
¥ 16,394.00 2023-03-30
Enamine
EN300-842605-1g
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6
1g
$1256.0 2023-09-02
Enamine
EN300-842605-5g
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6
5g
$3645.0 2023-09-02
Enamine
EN300-842605-10g
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6
10g
$5405.0 2023-09-02
Enamine
EN300-842605-0.05g
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95.0%
0.05g
$1056.0 2025-03-21
Enamine
EN300-842605-0.1g
tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
1400643-34-6 95.0%
0.1g
$1106.0 2025-03-21
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